Cas no 57569-40-1 (Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate)

• Product name: Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate
• CAS No: 57569-40-1
• MF: C₅₄H₆₆O₆
• MW: 811.098256587982
• CID: 373622
• PubChem ID: 171598

Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid,1,4-bis[2-(1,1-dimethylethyl)-6-[[3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl]methyl]-4-methylphenyl]ester
• bis[2-(1,1-dimethylethyl)-6-[[3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl]methyl]-4-methylphenyl] terephthalate
• bis[2-tert-butyl-6-[(3-tert-butyl-2-hydroxy-5-methylphenyl)methyl]-4-methylphenyl] benzene-1,4-dicarboxylate
• 1,4-Benzenedicarboxylic acid, 1,4-bis(2-(1,1-dimethylethyl)-6-((3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl)methyl)-4-methylphenyl) ester
• 1,4-Benzenedicarboxylic acid, bis(2-(1,1-dimethylethyl)-6-((3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl)methyl)-4-methylphenyl) ester
• Bis(2-(1,1-dimethylethyl)-6-((3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl)methyl)-4-methylphenyl) terephthalate
• SCHEMBL97424
• 57569-40-1
• Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) terephthalate
• 1,4-Benzenedicarboxylic acid, bis[2-(1,1-dimethylethyl)-6-[[3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl]methyl]-4-methylphenyl] ester
• NS00033749
• DTXSID8069195
• EINECS 260-815-4
• Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate

• Inchi： InChI=1S/C54H66O6/c1-31-21-37(45(55)41(25-31)51(5,6)7)29-39-23-33(3)27-43(53(11,12)13)47(39)59-49(57)35-17-19-36(20-18-35)50(58)60-48-40(24-34(4)28-44(48)54(14,15)16)30-38-22-32(2)26-42(46(38)56)52(8,9)10/h17-28,55-56H,29-30H2,1-16H3
• InChI Key： JWXSMZJIYUUXSV-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C(C)(C)C)O)CC2=C(C(=CC(=C2)C)C(C)(C)C)OC(=O)C3=CC=C(C=C3)C(=O)OC4=C(C=C(C=C4C(C)(C)C)C)CC5=C(C(=CC(=C5)C)C(C)(C)C)O

Computed Properties

• Exact Mass: 810.48618
• Monoisotopic Mass: 810.486
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 60
• Rotatable Bond Count: 14
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1Ų
• XLogP3: 16

Experimental Properties

• Density: 1.09
• Boiling Point: 865.6°Cat760mmHg
• Flash Point: 240.9°C
• Refractive Index: 1.572
• PSA: 93.06

Additional information on Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate

Introduction to Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate and Its CAS No. 57569-40-1

Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate, a compound with the CAS number 57569-40-1, is a complex organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of aromatic esters that exhibit unique structural and functional properties, making it a subject of interest for various applications.

The molecular structure of this compound is characterized by its highly substituted benzene rings, which contribute to its stability and reactivity. The presence of multiple tert-butyl groups and hydroxymethyl substituents on the benzene ring enhances its interactions with biological systems, making it a potential candidate for drug development and material science applications.

In recent years, there has been a growing interest in the development of novel materials and pharmaceuticals derived from aromatic esters. The compound Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate has been studied for its potential applications in polymer chemistry, where its rigid structure and thermal stability make it suitable for use as a monomer or additive in high-performance polymers.

One of the most intriguing aspects of this compound is its interaction with biological molecules. The hydroxymethyl group and the multiple aromatic rings provide multiple sites for binding to biological targets, which has led to investigations into its potential as an intermediate in drug synthesis. Researchers have explored its derivatives as candidates for antimicrobial, anti-inflammatory, and even anticancer agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of specialized catalysts and solvents is often necessary to achieve the desired substitution patterns on the benzene ring. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

Recent studies have also focused on the environmental impact of this compound. As part of broader efforts to develop sustainable chemical processes, researchers are investigating methods to synthesize Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate using green chemistry principles. These include the use of biodegradable solvents, catalytic methods that minimize waste, and energy-efficient reaction conditions.

The compound's potential as a material science application has not been overlooked. Its thermal stability and resistance to degradation make it an attractive candidate for use in coatings, adhesives, and specialty plastics. Additionally, its ability to form stable complexes with other molecules suggests applications in nanotechnology and supramolecular chemistry.

In conclusion, Bis(2-(tert-butyl)-6-(3-(tert-butyl)-2-hydroxy-5-methylbenzyl)-4-methylphenyl) Terephthalate (CAS No. 57569-40-1) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structure and functional properties continue to drive research into new applications, making it a valuable subject for further investigation.